![molecular formula C9H7BrN2O3 B3000514 Methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate CAS No. 1820704-53-7](/img/structure/B3000514.png)
Methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate is a useful research compound. Its molecular formula is C9H7BrN2O3 and its molecular weight is 271.07. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Antagonists
- Application in CCR5 Antagonist Synthesis : A practical synthesis method for an orally active CCR5 antagonist was developed using Methyl 7-bromo-1-propyl-2,3-dihydro-1H-1-benzazepine-4-carboxylate, a derivative of Methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate. This method was established without chromatographic purification, suggesting a cost-effective approach (Ikemoto et al., 2005).
Anti-Inflammatory and Analgesic Properties
- Role in New Imidazothiazole Derivatives : this compound was involved in the synthesis of new carboxamides with potential anti-inflammatory and analgesic activities. These synthesized molecules showed significant cell viability and non-toxicity (Soyer Can et al., 2021).
Development of Fluorescent Probes
- Synthesis of Zinc Sensors : A study detailed an improved synthetic procedure to obtain derivatives of this compound for biologically relevant studies, specifically in developing zinc sensors (Wang & Pang, 2013).
Enantioselective Synthesis
- Enantioselective Synthesis of Oxazole Derivatives : High optical purity was achieved in the synthesis of a methyl oxazole-5-carboxylate derivative, showcasing the potential of this compound in precise, enantioselective synthesis (Magata et al., 2017).
Antimicrobial Activity
- Antimicrobial Applications : Novel benzoxazole derivatives synthesized from this compound exhibited antimicrobial activity, indicating its potential in developing new antimicrobial agents (Balaswamy et al., 2012).
Mechanism of Action
Target of Action
Benzoxazole derivatives, to which this compound belongs, have been known to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, and more .
Mode of Action
Benzoxazole derivatives are known to interact with biological receptors in the human body , which suggests that this compound may also interact with specific receptors or enzymes to exert its effects.
Biochemical Pathways
Given the broad range of biological activities exhibited by benzoxazole derivatives , it can be inferred that this compound may affect multiple biochemical pathways.
Result of Action
Benzoxazole derivatives have been reported to exhibit various biological activities, suggesting that this compound may have similar effects at the molecular and cellular level .
Properties
IUPAC Name |
methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O3/c1-14-8(13)5-2-4(10)3-6-7(5)15-9(11)12-6/h2-3H,1H3,(H2,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPXSDEYSYMBUDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=CC(=C1)Br)N=C(O2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.